Cas no 338401-32-4 ((4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime)

• Product Name: (4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime
• CAS No: 338401-32-4
• MF: C₁₆H₁₂BrCl₂NO
• MW: 385.082581520081
• CID: 5014787
• Update Time: 2025-10-16

(4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime Chemical and Physical Properties

Names and Identifiers

• (4-bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime
• (Z)-N-[(4-bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methylidene]hydroxylamine
• (4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime

• Inchi： 1S/C16H12BrCl2NO/c17-10-3-1-9(2-4-10)16(20-21)14-8-13(14)12-6-5-11(18)7-15(12)19/h1-7,13-14,21H,8H2/b20-16+
• InChI Key： UXPGXJRXNXZJNI-CAPFRKAQSA-N
• SMILES： BrC1C=CC(=CC=1)/C(/C1CC1C1C=CC(=CC=1Cl)Cl)=N\O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 398
• XLogP3: 5.7
• Topological Polar Surface Area: 32.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime

Professional Introduction to Compound with CAS No. 338401-32-4 and Product Name: (4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime

Compound with the CAS number 338401-32-4 and the product name (4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both bromine and chlorine substituents in its aromatic rings, coupled with a cyclopropyl moiety, makes it a versatile scaffold for further derivatization and exploration.

The (4-Bromophenyl) group in the molecular structure contributes to the compound's reactivity, enabling various functionalization strategies that are crucial for drug development. The 2-(2,4-dichlorophenyl)cyclopropyl moiety adds another layer of complexity, providing a rigid framework that can influence both the physical properties and biological activity of the compound. This particular arrangement has been studied extensively in recent years, as it offers a balance between lipophilicity and polarizability, which are key factors in determining drug-like properties.

Recent research has highlighted the importance of oxime-functionalized compounds in medicinal chemistry. The oxime group (-NOH) is known for its ability to form strong hydrogen bonds, which can enhance binding affinity to biological targets. In particular, (4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in inflammatory pathways.

The structural features of this compound make it an attractive candidate for further exploration in drug discovery. The bromine atom at the 4-position of the phenyl ring provides a handle for palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse substituents. Similarly, the chlorine atoms at the 2- and 4-positions of the second phenyl ring offer additional sites for functionalization. These features enable chemists to modify the compound's properties systematically, optimizing its potency and selectivity.

In addition to its synthetic utility, (4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime has shown interesting pharmacological properties. Preliminary studies have indicated that this compound may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain pathways. The cyclopropyl group, in particular, has been associated with enhanced binding interactions due to its rigid conformation, which can improve enzyme inhibition.

The oxime moiety further contributes to the compound's biological activity by forming hydrogen bonds with polar residues in protein targets. This interaction can lead to increased binding affinity and prolonged residence time at the target site. Recent computational studies have also suggested that this compound may have favorable pharmacokinetic properties, including good solubility and metabolic stability. These findings make it a promising candidate for further development into a lead compound for new therapeutics.

One of the most exciting aspects of this compound is its potential as a building block for more complex molecules. By leveraging its reactive sites, chemists can design derivatives with tailored biological activities. For example, replacing one of the chlorine atoms with a hydroxyl group could introduce additional hydrogen bonding capabilities without significantly altering other key properties. Similarly, introducing nitrogen-containing heterocycles could expand the compound's spectrum of activity against different disease targets.

The synthesis of (4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime involves several key steps that highlight modern synthetic methodologies. The starting materials are typically commercially available or can be synthesized through well-established procedures. The bromination step is crucial and requires careful optimization to ensure high yield and selectivity. Following bromination, the cyclopropylation reaction is performed using appropriate cyclopropanecarboxylic acid derivatives under palladium catalysis.

The final step involves forming the oxime group from methanone using hydroxylamine hydrochloride under acidic conditions. Each step is monitored using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) to ensure high purity and yield. These synthetic strategies are representative of modern pharmaceutical chemistry practices, emphasizing efficiency and scalability.

Future research on this compound will likely focus on expanding its chemical space through structural modifications and exploring new biological targets. The combination of computational modeling and experimental validation will be essential in identifying promising derivatives with enhanced therapeutic profiles. Additionally, investigating the compound's interaction with biological systems at a molecular level will provide valuable insights into its mechanism of action.

In conclusion,(4-Bromophenyl)[2-(2,4-dichlorophenyl)cyclopropyl]methanone oxime represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications in drug development. Its reactivity, combined with favorable pharmacological properties, makes it an attractive candidate for further exploration as an intermediate or lead compound for new therapeutics. As research continues to uncover new synthetic strategies and biological activities, this compound is poised to play a vital role in shaping future treatments across various therapeutic areas.